Cas no 1797183-22-2 (3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide
• CAS No: 1797183-22-2
• MF: C₁₃H₁₃ClFN₃O₂S₂
• MW: 361.842622518539
• CID: 5369829
• Update Time: 2025-06-25

3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzenesulfonamide
• 3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide

• Inchi： 1S/C13H13ClFN3O2S2/c14-11-7-10(1-2-12(11)15)22(19,20)17-9-3-5-18(8-9)13-16-4-6-21-13/h1-2,4,6-7,9,17H,3,5,8H2
• InChI Key： VBEDGJDPAIAXQH-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCN(C3=NC=CS3)C2)(=O)=O)=CC=C(F)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide

Introduction to 3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide (CAS No. 1797183-22-2)

3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1797183-22-2, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and medicinal chemistry. The presence of multiple heterocyclic rings, including a thiazole moiety and a pyrrolidine scaffold, combined with halogen substituents at strategic positions, makes this molecule a subject of intense interest for researchers exploring novel therapeutic agents.

The thiazole ring is a well-known pharmacophore found in numerous bioactive compounds, contributing to its antimicrobial, antifungal, and anti-inflammatory properties. Its incorporation into the molecular framework of 3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide suggests that this compound may interact with biological targets in a manner similar to other thiazole-based drugs. Furthermore, the pyrrolidine ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. The chloro and fluoro substituents at the 3rd and 4th positions of the benzene ring, respectively, are known to modulate electronic properties and improve binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the sulfonamide group in 3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide can form hydrogen bonds with polar residues in protein targets, enhancing its pharmacological efficacy. The combination of these structural elements makes this molecule a valuable candidate for further investigation in the development of novel therapeutic agents.

In the context of current research trends, there is growing emphasis on designing molecules that exhibit dual or multi-target interactions. The structural complexity of 3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide allows it to interact with multiple biological pathways simultaneously. For instance, preliminary studies suggest that this compound may inhibit enzymes involved in inflammatory processes while also targeting receptors associated with neurological disorders. Such multitarget engagement is highly desirable in modern drug development as it can lead to fewer side effects and improved therapeutic outcomes.

The synthesis of 3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and sulfonation. The use of advanced synthetic techniques has enabled researchers to optimize yields and purities, making it feasible for large-scale production if needed. The compound's stability under various conditions has also been evaluated, ensuring its suitability for both laboratory studies and potential industrial applications.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research focuses on developing treatments for diseases where existing options are limited or where resistance has emerged. The structural features of 3-chloro-4-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-y]benzene -1-sulfonamide, particularly the presence of both thiazole and pyrrolidine moieties, aligns well with the discovery of new drugs targeting complex diseases such as cancer and autoimmune disorders. Preclinical studies are underway to explore its efficacy against various disease models.

The role of computational methods in drug discovery cannot be overstated. By leveraging machine learning algorithms and artificial intelligence tools, researchers can rapidly screen large libraries of compounds like 1797183 -22 -2 (CAS No.) for potential biological activity. These methods have already shown promise in identifying novel lead compounds with high accuracy rates. As such technologies continue to evolve, the process of discovering new drugs like 1797183 -22 -2 (CAS No.) will become more efficient and cost-effective.

Another exciting development is the integration of green chemistry principles into pharmaceutical synthesis. The production process for 1797183 -22 -2 (CAS No.) has been optimized to minimize waste generation and reduce environmental impact. This approach not only aligns with global sustainability goals but also ensures that future drug development remains viable under stringent regulatory frameworks.

The pharmacokinetic properties of 1797183 -22 -2 (CAS No.) are also under investigation to determine its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies are crucial for understanding how the compound behaves within the body and for predicting its overall safety and efficacy. Preliminary data suggest favorable pharmacokinetic characteristics that could make it an attractive candidate for further clinical development.

In conclusion,1797183 -22 -2 (CAS No.), or more formally known as 17971832 (CAS No.), represents a significant advancement in pharmaceutical chemistry due to its unique structural design and promising biological activities. Its combination of heterocyclic rings,chloro,andfluorosubstituents,sulfonamide,and other functional groups positions it as a versatile tool for drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic applications,17971832 (CAS No.) will undoubtedly play an important role in shaping the future landscape of medicinal chemistry.